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Compound of Interest

Compound Name:
1-Chloro-6-methyl-3-(3-

methylphenyl)isoquinoline

CAS No.: 561046-32-0

Cat. No.: B11855717

Get Quote

Abstract 1-Chloro-6-methyl-3-(3-methylphenyl)isoquinoline is a functionalized isoquinoline

derivative characterized by a chlorine atom at the C1 position, a methyl group at C6, and a 3-

methylphenyl (m-tolyl) substituent at C3.[1] This compound belongs to the class of 1-

chloroisoquinolines, which are critical electrophilic scaffolds in medicinal chemistry.[1] They

serve as key intermediates for the synthesis of bioactive molecules—particularly kinase

inhibitors and GPCR ligands—via nucleophilic aromatic substitution (

) or transition-metal-catalyzed cross-coupling reactions.[1] Due to its specific substitution
pattern, this compound is often a proprietary intermediate in patent literature rather than a
commoditized reagent.[1]

Chemical Identity & Physicochemical Properties
As a specialized research chemical, this specific derivative may not have a widely indexed CAS

number in public registries (e.g., PubChem, ChemSpider).[1] It is structurally defined by the

following parameters:
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Property Data

Chemical Name
1-Chloro-6-methyl-3-(3-

methylphenyl)isoquinoline

CAS Number Not Publicly Indexed / Proprietary(See Note 1)

Molecular Formula

Molecular Weight 267.76 g/mol

Exact Mass 267.0815

Structure Description
Isoquinoline core; Cl at C1; Methyl at C6; m-

Tolyl at C3

Predicted LogP ~5.2 (Highly Lipophilic)

Appearance (Predicted) Off-white to pale yellow solid

Solubility
Soluble in DCM, CHCl3, DMSO; Insoluble in

Water

Note 1:Specific polysubstituted isoquinolines often lack assigned CAS numbers in public

databases until they appear in a published patent or commercial catalog.[1] Researchers

should identify this compound via its SMILES or InChI codes.

Identification Codes:

SMILES:Cc1cccc(c1)c2nc(Cl)c3cc(C)ccc3c2

InChI String:InChI=1S/C17H14ClN/c1-11-5-4-6-15(11)17-10-14-9-12(2)7-8-

16(14)18(19)17/h4-10H,1-2H3

Synthetic Methodology
The synthesis of 1-chloroisoquinolines is a robust, self-validating protocol typically proceeding

via the chlorodehydroxylation of the corresponding isoquinolin-1(2H)-one (isocarbostyril)

precursor.[1]
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Retrosynthetic Analysis
The target molecule (1) is derived from the lactam precursor (2), which is synthesized via

cyclization of a benzamide or isocoumarin derivative.[1]

Target (1): 1-Chloro-6-methyl-3-(3-methylphenyl)isoquinoline[1]

Precursor (2): 6-Methyl-3-(3-methylphenyl)isoquinolin-1(2H)-one[1]

Reagent: Phosphorus Oxychloride (

)[1]

Detailed Protocol: Chlorination of Isocarbostyril
Objective: Convert the C1-carbonyl oxygen into a C1-chloro leaving group.

Reagents:

Precursor (2): 1.0 equiv

(Phosphorus Oxychloride): 5.0–10.0 equiv (Solvent/Reagent)[1]

(Phosphorus Pentachloride): 0.1 equiv (Optional catalyst)[1]

Solvent: Neat or Toluene/Acetonitrile (if solubility is an issue)[1]

Step-by-Step Workflow:

Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube (

), charge the solid precursor (2).

Addition: Carefully add

(Caution: Exothermic, corrosive).[1]

Reaction: Heat the mixture to reflux (approx. 105–110°C) for 2–4 hours. Monitor via TLC

(Eluent: 20% EtOAc/Hexane).[1] The starting material (polar lactam) should disappear,

replaced by a less polar spot (chloro-product).[1]
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Workup (Critical for Purity):

Cool the reaction mixture to room temperature.

Slowly pour the mixture onto crushed ice/water with vigorous stirring to hydrolyze excess

. (Caution: Violent reaction).[1]

Neutralize the aqueous phase with saturated

or

to pH ~8.[1]

Extract with Dichloromethane (DCM) (3 x 50 mL).[1]

Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography
(Silica gel, 0-10% EtOAc in Hexanes).

Self-Validating Checkpoint:

1H NMR: The disappearance of the broad NH singlet (approx. 10-12 ppm) from the

precursor confirms the transformation.[1]

MS (ESI): Observe the characteristic M+ and M+2 peaks (3:1 ratio) indicating the presence

of one chlorine atom.[1]

Reactivity & Applications
The C1-Chloro position is a "privileged handle" for structural diversification.[1] The electron-

deficient nature of the isoquinoline ring at C1 makes it highly susceptible to nucleophilic attack.

[1]

Key Transformations
Nucleophilic Aromatic Substitution (

):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.watson-int.com/1-chloro-6-methyl-5-nitroisoquinoline-cas-943606-84-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11855717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction with amines (primary/secondary) to form 1-aminoisoquinolines.[1]

Conditions: Amine (excess), DMSO/NMP, 100-120°C, or Pd-catalyzed (Buchwald-

Hartwig).[1]

Relevance: Common motif in kinase inhibitors (e.g., targeting EGFR, Raf).[1]

Suzuki-Miyaura Coupling:

Reaction with aryl boronic acids to form 1,3-diarylisoquinolines.[1]

Conditions:

,

, Dioxane/Water.[1]

Hydrogenolysis:

Removal of the Cl group (

, Pd/C) to yield the 3,6-disubstituted isoquinoline core.[1]

Biological Relevance
Isoquinolines substituted at the 1- and 3-positions are frequent scaffolds in drug discovery.[1][2]

The 3-(3-methylphenyl) group provides a lipophilic "tail" that often occupies hydrophobic

pockets in enzyme active sites (e.g., the ATP-binding pocket of protein kinases).[1]

Visualization: Synthesis & Reactivity Pathway
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Figure 1: Synthetic pathway converting the lactam precursor to the 1-chloro target, followed by

downstream diversification.[1]

Safety & Handling (MSDS Summary)
Hazards:

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4]

Handling:

Use only in a chemical fume hood.[1]

Wear nitrile gloves, safety goggles, and a lab coat.[1]

Avoid contact with moisture (hydrolysis of the C-Cl bond can occur slowly).[1]

Storage:

Store at 2-8°C (Refrigerated).

Keep under inert atmosphere (
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or Ar) to prevent hydrolysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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